Cas no 122669-03-8 (1-(1-chlorocyclopropyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one)

• Product Name: 1-(1-chlorocyclopropyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
• CAS No: 122669-03-8
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• MDL: MFCD25563336
• CID: 1215485
• PubChem ID: 14348380
• Update Time: 2025-08-01

1-(1-chlorocyclopropyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1-chlorocyclopropyl)-2-(1H-1,2,4-triazol-1-yl)-
• 1-(1-chlorocyclopropyl)-2-(1,2,4-triazol-1-yl)ethanone
• 1-(1-CHLORO-CYCLOPROPYL)-2-[1,2,4]TRIAZOL-1-YL-ETHANONE
• 1-(1-chlorocyclopropyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
• OFBGUOXVCAKOPV-UHFFFAOYSA-N
• SCHEMBL3235631
• 1-(1-Chlorocyclopropyl)-2-(1H-1,2,4-triazol-1-yl)ethanone
• AKOS026743018
• EN300-195393
• 1-(1-chlorocyclopropyl)-2-(1,2,4-triazol-1-yl)-ethan-1-one
• 122669-03-8
• DTXSID20559227

• MDL： MFCD25563336
• Inchi： 1S/C7H8ClN3O/c8-7(1-2-7)6(12)3-11-5-9-4-10-11/h4-5H,1-3H2
• InChI Key： OFBGUOXVCAKOPV-UHFFFAOYSA-N
• SMILES： ClC1(C(CN2C=NC=N2)=O)CC1

Computed Properties

• Exact Mass: 185.03574
• Monoisotopic Mass: 185.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles